1-(3,4,5-Trifluorophenyl)ethanol

• IUPAC Name: 1-(3,4,5-trifluorophenyl)ethanol
• InChI: InChI=1S/C8H7F3O/c1-4(12)5-2-6(9)8(11)7(10)3-5/h2-4,12H,1H3
• InChI Key: NAYLCQZIPKCMBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C(=C1)F)F)F)O
• Molecular Formula: C8H7F3O
• Molecular Weight: 176.14 g/mol

Description

1-(3,4,5-Trifluorophenyl)ethanol is a chemical compound that has gained significant interest in scientific research due to its unique properties. This compound is also known as Trifluoroethanol and is widely used in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Biocatalytic Synthesis

1-(3,4,5-Trifluorophenyl)ethanol serves as a crucial chiral intermediate in the pharmaceutical industry. Its biocatalytic synthesis has been extensively studied to improve efficiency and enantioselectivity. For instance, specific strains of microorganisms have been employed for the asymmetric reduction of related compounds, yielding high product enantiomeric excess and demonstrating potential for industrial applications (Chen et al., 2019), (Yu et al., 2018).

Asymmetric Synthesis

The asymmetric synthesis of this compound is vital for creating specific intermediates used in drugs like NK-1 receptor antagonists. Research has highlighted the importance of optimizing reaction conditions to achieve high yields and enantiomeric excess, making the synthesis process more efficient and cost-effective (Wang et al., 2011), (Tang et al., 2018).

Environmental Applications

Apart from pharmaceutical applications, this compound and its derivatives have also been examined in environmental contexts. For example, studies have been conducted on the extraction of alcohols from water using specific ionic liquids, demonstrating the potential for more environmentally friendly extraction methods (Chapeaux et al., 2008).

Synthesis routes and methods I

Procedure details

An ethereal solution (17.41 ml, 52.24 mmol, 3M) of MeMgBr was slowly added at −78° C. to a solution of 3,4,5-trifluorobenzaldehyde (6.96 g, 43.53 mmol) in THF (125 ml). The reaction mixture was stirred at room temperature for 16 h and was cooled (0° C.) and was quenched, sequentially, with excess ethyl acetate (10 ml) and water (5 ml). Excess anhydrous MgSO4 (5 g) was added and stirred for 30 minutes at room temperature. The suspension was filtered over celite and the solids were washed with ethyl acetate (2×25 ml). The combined filtrate was evaporated to obtain the product in quantitative yield (7.65 g).

Synthesis routes and methods II

Procedure details

An ethereal solution (17.41 ml, 52.24 mmol, 3M) of MeMgEr was slowly added at −78° C. to a solution of 3,4,5-trifluorobenzaldehyde (6.96 g, 43.53 mmol) in THF (125 ml). The reaction mixture was stirred at room temperature for 16 h and was cooled (0° C.) and was quenched, sequentially, with excess ethyl acetate (10 ml) and water (5 ml). Excess anhydrous MgSO4 (5 g) was added and stirred for 30 minutes at room temperature. The suspension was filtered over celite and the solids were washed with ethyl acetate (2×25 ml). The combined filtrate was evaporated to obtain the product in quantitative yield (7.65 g).